Cas no 743441-92-1 (5-(4-Chlorophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol)

• Product Name: 5-(4-Chlorophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol
• CAS No: 743441-92-1
• MF: C₁₂H₁₁ClN₂S
• MW: 250.747140169144
• CID: 5716719
• PubChem ID: 2106915
• Update Time: 2025-08-02

5-(4-Chlorophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• HMS2382C11
• 743441-92-1
• SR-01000050411-1
• SR-01000050411
• Z56968538
• SMR000063098
• 5-(4-chlorophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol
• AKOS034468748
• EN300-08518
• CHEMBL1388191
• 5-(4-chlorophenyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-2-thione
• 1-allyl-5-(4-chlorophenyl)-1,3-dihydro-2H-imidazole-2-thione
• MLS000058041
• 4-(4-chlorophenyl)-3-prop-2-enyl-1H-imidazole-2-thione
• 2H-Imidazole-2-thione, 5-(4-chlorophenyl)-1,3-dihydro-1-(2-propen-1-yl)-
• 5-(4-Chlorophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol

• Inchi： 1S/C12H11ClN2S/c1-2-7-15-11(8-14-12(15)16)9-3-5-10(13)6-4-9/h2-6,8H,1,7H2,(H,14,16)
• InChI Key： RVZDYGLPPSNPAP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CNC(N1CC=C)=S

Computed Properties

• Exact Mass: 250.0331472g/mol
• Monoisotopic Mass: 250.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 358.6±52.0 °C(Predicted)
• pka: 11.59±0.70(Predicted)

Additional information on 5-(4-Chlorophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol

Recent Advances in the Study of 5-(4-Chlorophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol (CAS: 743441-92-1)

The compound 5-(4-Chlorophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol (CAS: 743441-92-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the versatility of 5-(4-Chlorophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol as a scaffold for designing novel bioactive molecules. Its imidazole-thiol core, coupled with the 4-chlorophenyl and prop-2-en-1-yl substituents, offers a promising platform for modulating various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and infectious diseases, with particular emphasis on its interactions with cysteine proteases and kinases.

One of the most notable advancements in the study of this compound is its application in the development of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(4-Chlorophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential bacterial enzymes.

In addition to its antimicrobial properties, recent research has also explored the compound's potential in cancer therapy. Preliminary in vitro studies have shown that certain analogs of 5-(4-Chlorophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol can induce apoptosis in various cancer cell lines, particularly those associated with breast and colon cancers. These findings suggest that the compound may serve as a lead structure for developing novel anticancer agents, although further in vivo studies are needed to validate these observations.

The synthesis and optimization of 5-(4-Chlorophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol derivatives have also been a focus of recent research. A 2024 publication in Organic & Biomolecular Chemistry detailed an improved synthetic route for this compound, featuring higher yields and better scalability. This advancement is particularly significant for industrial applications, as it facilitates the large-scale production of the compound and its derivatives for further pharmacological evaluation.

Looking ahead, the potential applications of 5-(4-Chlorophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol appear promising but warrant further investigation. Future research directions may include structure-activity relationship (SAR) studies to optimize its biological activity, exploration of its mechanism of action at the molecular level, and evaluation of its pharmacokinetic and toxicological profiles. As the scientific community continues to unravel the full potential of this compound, it may emerge as a valuable tool in the development of next-generation therapeutics for various diseases.